1-(Oxolan-3-ylmethyl)cyclopropane-1-carbaldehyde

• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 1-(oxolan-3-ylmethyl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C9H14O2/c10-7-9(2-3-9)5-8-1-4-11-6-8/h7-8H,1-6H2
• InChI Key: XFUYUWIOLIQUIY-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CC2(CC2)C=O

Description

1-(Oxolan-3-ylmethyl)cyclopropane-1-carbaldehyde is a cyclopropane derivative featuring a carbaldehyde functional group and an oxolane (tetrahydrofuran) substituent at the 3-position of the cyclopropane ring. The oxolan-3-ylmethyl group introduces both steric and electronic effects due to its oxygen-containing heterocyclic structure, which may enhance solubility in polar solvents compared to purely hydrocarbon-substituted analogs. For instance, the oxolan-3-ylmethyl group is utilized in Dinotefuran, a neonicotinoid insecticide, highlighting its relevance in pesticidal formulations .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Oxolan-3-ylmethyl)cyclopropane-1-carbaldehyde typically involves the cyclopropanation of an appropriate precursor. One common method is the reaction of an oxolan-3-ylmethyl halide with a cyclopropane carbaldehyde under basic conditions. The reaction is usually carried out in the presence of a strong base such as sodium hydride or potassium tert-butoxide to facilitate the formation of the cyclopropane ring.

Industrial Production Methods

Industrial production of 1-(Oxolan-3-ylmethyl)cyclopropane-1-carbaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification techniques such as distillation and chromatography are employed to obtain high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

1-(Oxolan-3-ylmethyl)cyclopropane-1-carbaldehyde undergoes several types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The oxolan-3-ylmethyl group can undergo nucleophilic substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a suitable base.

Major Products Formed

Oxidation: 1-(Oxolan-3-ylmethyl)cyclopropane-1-carboxylic acid.

Reduction: 1-(Oxolan-3-ylmethyl)cyclopropane-1-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(Oxolan-3-ylmethyl)cyclopropane-1-carbaldehyde has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Oxolan-3-ylmethyl)cyclopropane-1-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The cyclopropane ring’s strained nature makes it reactive, allowing it to participate in ring-opening reactions and other transformations.

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share the cyclopropane-1-carbaldehyde core but differ in substituents, leading to variations in physicochemical properties and reactivity:

1-(Propan-2-yl)cyclopropane-1-carbaldehyde

• Substituent : Isopropyl group.
• Molecular Formula : C₇H₁₂O.
• Molecular Weight : 112.17 g/mol.
• Physical State : Liquid at room temperature.
• Key Properties :
  • Storage: Requires refrigeration (-10°C).
  • Safety: Labeled with a "Warning" signal word, indicating moderate hazard.
  • Reactivity: The isopropyl group imparts steric hindrance but lacks polar functional groups, reducing solubility in aqueous media compared to oxolan-substituted derivatives.
• Applications : Likely used as a synthetic intermediate due to its aldehyde functionality .

1-[(4-Methylcyclohexyl)methyl]cyclopropane-1-carbaldehyde

• Substituent : 4-Methylcyclohexylmethyl group.
• Molecular Formula : C₁₂H₂₀O.
• Molecular Weight : 180.29 g/mol.
• Physical State : Presumed solid (discontinued commercial product).
• Polarity: Non-polar substituent limits solubility in polar solvents.
• Applications : Structural complexity suggests use in specialized organic synthesis or material science .

1-(2H-1,3-Benzodioxol-5-yl)cyclopropane-1-carbaldehyde

• Substituent : Benzodioxole (aromatic ring with two oxygen atoms).
• Molecular Formula : C₁₁H₁₀O₃.
• Molecular Weight : 190.20 g/mol (estimated).
• Applications: Aromatic systems like benzodioxole are common in pharmaceuticals, implying possible bioactivity .

Dinotefuran (1-Methyl-2-nitro-3-(oxolan-3-ylmethyl)guanidine)

• Relevance : Shares the oxolan-3-ylmethyl substituent.
• Applications : A commercial insecticide, demonstrating the utility of this substituent in agrochemicals. The oxygen atom in oxolan enhances water solubility, improving bioavailability in pesticidal formulations .

Comparative Data Table

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Physical State	Key Applications
1-(Oxolan-3-ylmethyl)cyclopropane-1-carbaldehyde	Oxolan-3-ylmethyl	C₉H₁₄O₂	154.21 (estimated)	Liquid/Solid*	Agrochemicals, synthesis
1-(Propan-2-yl)cyclopropane-1-carbaldehyde	Isopropyl	C₇H₁₂O	112.17	Liquid	Synthetic intermediate
1-[(4-Methylcyclohexyl)methyl]cyclopropane-1-carbaldehyde	4-Methylcyclohexylmethyl	C₁₂H₂₀O	180.29	Solid	Specialized synthesis
1-(2H-1,3-Benzodioxol-5-yl)cyclopropane-1-carbaldehyde	Benzodioxol-5-yl	C₁₁H₁₀O₃	190.20 (estimated)	Solid	Pharmaceuticals

*Estimated based on substituent effects: Oxolan’s polarity may lower melting point compared to aromatic analogs but increase it relative to isopropyl derivatives.

Key Findings

Substituent Impact on Solubility: The oxolan-3-ylmethyl group enhances polarity compared to isopropyl or cyclohexylmethyl substituents, likely improving solubility in polar solvents. This property is critical for agrochemical efficacy, as seen in Dinotefuran .

Steric vs. Electronic Effects : Bulky substituents (e.g., cyclohexylmethyl) increase molecular weight and rigidity, whereas electron-rich groups (e.g., benzodioxole) alter electronic profiles, influencing reactivity and stability .

Safety Considerations : Aldehyde-containing compounds generally require careful handling; the isopropyl derivative’s "Warning" label suggests moderate toxicity, a trait likely shared by the target compound .

Biological Activity

1-(Oxolan-3-ylmethyl)cyclopropane-1-carbaldehyde is a compound of interest in medicinal chemistry due to its potential biological activity. This article explores its synthesis, characterization, and biological effects, drawing from diverse scientific literature and case studies.

Synthesis and Characterization

The synthesis of 1-(Oxolan-3-ylmethyl)cyclopropane-1-carbaldehyde typically involves the reaction of cyclopropane derivatives with oxolane compounds through various organic synthesis methods. The characterization of the compound is usually performed using techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS) to confirm its structure and purity.

Biological Activity

The biological activity of 1-(Oxolan-3-ylmethyl)cyclopropane-1-carbaldehyde has been investigated in several studies, focusing on its effects on cellular processes and potential therapeutic applications.

The mechanism by which this compound exerts its biological effects is thought to involve interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, potentially altering their function. This reactivity may lead to modulation of various signaling pathways within cells.

Anticancer Activity

In a study examining the effects of cyclopropane derivatives, it was found that certain compounds demonstrated significant inhibition of cancer cell proliferation. For instance, derivatives similar to 1-(Oxolan-3-ylmethyl)cyclopropane-1-carbaldehyde showed effective inhibition on the proliferation of U937 human myeloid leukemia cells without exhibiting cytotoxic effects on normal cells .

Antimicrobial Properties

Research has indicated that compounds containing the cyclopropane structure exhibit antimicrobial activity against various pathogens. For example, derivatives have been tested against bacteria such as Staphylococcus aureus and fungi like Candida albicans, showing promising results .

Data Table: Biological Activities

Activity Type	Target Organism/Cell Line	Effect Observed	Reference
Anticancer	U937 (human leukemia)	Inhibition of cell proliferation
Antimicrobial	Staphylococcus aureus	Inhibition of growth
Antimicrobial	Candida albicans	Inhibition of growth